Cas no 27988-75-6 (Potassium tetrachloroaurate(III) hexahydrate)

Potassium tetrachloroaurate(III) hexahydrate (K[AuCl₄]·6H₂O) is a highly pure and stable gold(III) compound commonly used in catalysis, electroplating, and materials synthesis. Its well-defined crystalline structure ensures consistent reactivity, making it a preferred precursor for gold-based nanomaterials and thin films. The compound exhibits excellent solubility in water and polar solvents, facilitating precise control in reactions. Its hexahydrate form enhances handling stability, reducing decomposition risks during storage. Potassium tetrachloroaurate(III) hexahydrate is valued in research and industrial applications for its reproducibility, high gold content, and compatibility with various synthetic protocols. Proper handling under inert conditions is recommended to maintain its integrity.

Potassium tetrachloroaurate(III) hexahydrate structure

27988-75-6 structure

Product Name:Potassium tetrachloroaurate(III) hexahydrate

CAS No:27988-75-6

MF:AuCl₄H₂KO

MW:395.892130374908

MDL:MFCD00272631

CID:251645

Update Time:2025-06-07

Potassium tetrachloroaurate(III) hexahydrate Chemical and Physical Properties

Names and Identifiers

- Aurate(1-),tetrachloro-, potassium, hydrate, (SP-4-1)- (9CI)
- Potassium tetrachloroaurate(III) hydrate
- POTASSIUM TETRACHLOROAURATE(III) N-HYDRATE
- Potassium tetrachloroate(III) N-hydrate
- Potassium tetrachloroaurate(III) hydrate, Premion(R), 99.99% (metals basis), Au 49% min
- Potassium tetrachloroaurate(III) hexahydrate
- MDL： MFCD00272631
- Inchi： 1S/Au.4ClH.K.H2O/h;4*1H;;1H2/q+3;;;;;+1;/p-4
- InChI Key： BGVPYGKVUIFYCE-UHFFFAOYSA-J
- SMILES： [Au-](Cl)(Cl)(Cl)Cl.[K+].O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0

Experimental Properties

Color/Form: Not determined
Melting Point: 357°C
Water Partition Coefficient: Soluble in water.
Merck: 14,7681
Solubility: Not determined

Potassium tetrachloroaurate(III) hexahydrate Security Information

Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment S37/39: use suitable gloves and protective glasses or face shield
Hazardous Material Identification：
HazardClass：8
TSCA：Yes
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

Potassium tetrachloroaurate(III) hexahydrate Pricemore >>

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